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Compound of Interest

Compound Name: 2,3,6-Trifluorobenzylamine

Cat. No.: B1304619

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,3,6-Trifluorobenzylamine in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Disclaimer: Detailed safety data for 2,3,6-Trifluorobenzylamine is limited. The following
guidance is primarily based on the safety information for the closely related isomer, 2,4,6-
Trifluorobenzylamine, which is expected to have similar toxicological and chemical properties.
[11[2][3][4][5] Always consult the specific Safety Data Sheet (SDS) provided by the supplier for
the exact material you are handling.

. Hazard Identification and Classification

2,4,6-Trifluorobenzylamine is classified as a corrosive substance that can cause severe skin
burns and eye damage.[2] It is harmful if swallowed and may cause respiratory irritation.[6] Due
to the structural similarities, 2,3,6-Trifluorobenzylamine should be handled with the same
level of caution.

GHS Classification (based on 2,4,6-Trifluorobenzylamine):
» Skin Corrosion/Irritation, Category 1B[2]

e Serious Eye Damage/Eye Irritation, Category 1[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1304619?utm_src=pdf-interest
https://www.benchchem.com/product/b1304619?utm_src=pdf-body
https://www.benchchem.com/product/b1304619?utm_src=pdf-body
https://amp.chemicalbook.com/Error/Index
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://kmpharma.in/download_msds/4362
https://www.lgcstandards.com/GB/en/p/MM3948.03
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://www.sigmaaldrich.com/sds/aldrich/a41607
https://www.benchchem.com/product/b1304619?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Specific target organ toxicity — single exposure (Respiratory system), Category 3[3]
Signal Word: Danger

Hazard Pictogram:

» GHSO05: Corrosion

Il. Physical and Chemical Properties

A summary of the known physical and chemical properties is provided in the table below.

Property Value

Molecular Formula C7HeFsN[7]

Molecular Weight 161.12 g/mol [7]

CAS Number 230295-09-7[7]

Appearance Liquid (for 2,4,6-isomer)

Boiling Point 165 °C (for 2,4,6-isomer)[1]
Flash Point 63 °C (for 2,4,6-isomer)[1]
Density 1.320 g/cm3 (for 2,4,6-isomer)[1]

Slightly soluble in water (1.2 g/L at 25°C for
Solubility 2,4,6-isomer).[1] Soluble in DMSO and
Methanol (for 2,4,6-isomer).[1]

Storage Class 11 - Combustible Solids (for 2,3,6-isomer)[7]

lll. Personal Protective Equipment (PPE)

A comprehensive PPE program is critical when handling this chemical. The following table
outlines the recommended PPE.
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Body Part Recommended Protection

Use only in a well-ventilated area or under a
chemical fume hood.[3] If inhalation risk is high,

Respiratory a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should
be used.[4]

Wear chemical safety goggles and a face shield.

[3]

Eyes and Face

Wear chemical-resistant gloves (e.g., nitrile,
Hands neoprene). Inspect gloves for any signs of

degradation before use.

Wear a chemical-resistant laboratory coat, long
pants, and closed-toe shoes. For larger
Body guantities or splash potential, a chemical-

resistant apron or coveralls are recommended.

[3]4]

IV. Operational Plan: Step-by-Step Handling
Procedure

A systematic approach to handling 2,3,6-Trifluorobenzylamine is essential for minimizing

exposure risk.
1. Preparation and Pre-Handling:

o Ensure that a current Safety Data Sheet (SDS) for the specific chemical is accessible.

 Verify that all necessary PPE is available and in good condition.

o Confirm that the chemical fume hood is functioning correctly.

o Locate the nearest emergency eyewash station and safety shower and ensure they are
unobstructed.

o Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Chemical:
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e Conduct all work with 2,3,6-Trifluorobenzylamine inside a certified chemical fume hood.[3]
» Don all required PPE before opening the container.

o Carefully open the container, avoiding splashes or generation of aerosols.

» Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical.

o Keep the container tightly closed when not in use.[3]

3. Post-Handling and Housekeeping:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

 Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the appropriate waste stream.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[3]

» Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

[3]

V. Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.
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Incident First Aid and Spill Response

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[3]

Seek immediate medical attention.[3]

Immediately remove all contaminated clothing
) and wash the affected area with plenty of soap
Skin Contact )
and water for at least 15 minutes.[3] Seek

immediate medical attention.[3]

Move the victim to fresh air and keep at rest in a
) position comfortable for breathing.[3] If not
Inhalation ) ) o o
breathing, give artificial respiration.[3] Seek

immediate medical attention.[3]

) Do NOT induce vomiting.[3] Rinse mouth with
Ingestion i ) i )
water.[3] Seek immediate medical attention.[3]

Evacuate the area. Wear appropriate PPE and
contain the spill using an inert absorbent

Spil material.[3] Collect the absorbed material into a
suitable, labeled container for disposal.[3]
Ventilate the area and wash the spill site after

material pickup is complete.

VI. Disposal Plan
Proper disposal of 2,3,6-Trifluorobenzylamine and associated waste is imperative to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Collect all waste containing 2,3,6-Trifluorobenzylamine, including unused product,
contaminated absorbents, and disposable PPE, in a designated, clearly labeled, and
chemically resistant waste container.

» Do not mix with other waste streams unless compatibility is confirmed.

2. Container Rinsing:
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e For empty containers, the first rinse with a suitable solvent must be collected and disposed
of as hazardous waste.[8]

o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[8]

3. Final Disposal:

» Dispose of the chemical waste through a licensed hazardous waste disposal company.[3]
» Follow all local, state, and federal regulations for hazardous waste disposal.

VIl. Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
2,3,6-Trifluorobenzylamine.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1304619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

>

Han%ling

( )

Post-HandIin’g/
[Decontaminate Surfaces]

Doff & Dispose PPE
Wash Hands
Proper Storage

Click to download full resolution via product page

Safe Handling and Disposal Workflow for 2,3,6-Trifluorobenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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